Cas no 87316-90-3 (Benzenesulfonamide, 4-methyl-N-(2-methyl-5-nitrophenyl)-3-nitro-)

• Product Name: Benzenesulfonamide, 4-methyl-N-(2-methyl-5-nitrophenyl)-3-nitro-
• CAS No: 87316-90-3
• MF: C₁₄H₁₃N₃O₆S
• MW: 351.334522008896
• CID: 657425
• PubChem ID: 13292152
• Update Time: 2025-04-19

Benzenesulfonamide, 4-methyl-N-(2-methyl-5-nitrophenyl)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-methyl-N-(2-methyl-5-nitrophenyl)-3-nitro-
• 4-methyl-N-(2-methyl-5-nitrophenyl)-3-nitrobenzenesulfonamide
• DTXSID00535100
• 87316-90-3
• 4-Methyl-N-(2-methyl-5-nitrophenyl)-3-nitrobenzene-1-sulfonamide
• CHEMBL2289637

• Inchi： 1S/C14H13N3O6S/c1-9-3-5-11(16(18)19)7-13(9)15-24(22,23)12-6-4-10(2)14(8-12)17(20)21/h3-8,15H,1-2H3
• InChI Key： JGVQMWSVEWWKAU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C=1)[N+](=O)[O-])(NC1C=C(C=CC=1C)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 351.05250632g/mol
• Monoisotopic Mass: 351.05250632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 146Ų